Cas no 2171194-81-1 ((3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid)

• Product Name: (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
• CAS No: 2171194-81-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5844857
• PubChem ID: 165533391
• Update Time: 2025-06-27

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid
• (3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}butanoic acid
• 2171194-81-1
• EN300-1575530

• Inchi： 1S/C27H26N2O5/c1-16-11-12-18(26(32)28-17(2)13-25(30)31)14-24(16)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-12,14,17,23H,13,15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t17-/m0/s1
• InChI Key： VPQLQNZKAMLXPW-KRWDZBQOSA-N
• SMILES： O(C(NC1C=C(C=CC=1C)C(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid

Introduction to (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic Acid (CAS No. 2171194-81-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid, with the CAS number 2171194-81-1, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its complex amino acid derivative structure, represents a fascinating subject of study for researchers exploring new avenues in drug design.

The molecular architecture of this compound is highly intricate, featuring a chiral center at the (3S) position, which is crucial for its biological activity. The presence of a fluoren-9-yl methoxycarbonyl group and a methylphenylformamido moiety contributes to its distinct pharmacophoric features. These structural elements not only enhance the compound's solubility and stability but also influence its interactions with biological targets. The butanoic acid side chain further modulates its pharmacokinetic profile, making it an attractive candidate for further exploration in drug development.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid is a critical factor that must be carefully controlled during synthesis and purification. Advances in asymmetric synthesis techniques have enabled researchers to produce high-purity enantiomers, which are essential for clinical applications.

The fluoren-9-yl methoxycarbonyl group is particularly noteworthy as it serves as a protecting group for the amino function, allowing for selective modifications during synthetic pathways. This feature is especially valuable in multi-step organic synthesis, where orthogonal reactions are required to introduce different functional groups without interfering with existing ones. The methylphenylformamido moiety, on the other hand, contributes to the compound's binding affinity by forming hydrogen bonds with biological targets. These interactions are critical for modulating the activity of enzymes and receptors involved in various disease pathways.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutics. Its unique structural features make it a promising candidate for targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, preliminary computational studies suggest that the fluoren-9-yl methoxycarbonyl group can enhance binding stability to protein targets, while the methylphenylformamido moiety can interact with specific residues critical for enzyme activity.

The synthesis of this compound involves several key steps that require precise control over reaction conditions. The formation of the chiral center at the (3S) position is achieved through asymmetric hydrogenation or other catalytic methods that ensure high enantiomeric excess. Subsequent functionalization of the amino group with the fluoren-9-yl methoxycarbonyl protecting group involves nucleophilic substitution reactions under mild conditions to prevent unwanted side reactions. The introduction of the methylphenylformamido moiety is typically accomplished through condensation reactions with appropriate carboxylic acid derivatives.

One of the most significant challenges in working with this compound is its sensitivity to environmental conditions such as moisture and temperature. Therefore, storage and handling must be performed under inert atmospheres to prevent degradation. Additionally, purification techniques must be carefully optimized to ensure high yields and purity levels. Chromatographic methods such as high-performance liquid chromatography (HPLC) are commonly employed for isolating the desired product from reaction mixtures.

The pharmacological evaluation of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting potential therapeutic applications. For example, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases relevant to cancer progression. Furthermore, its interaction with receptors involved in inflammation has been explored, highlighting its potential as an anti-inflammatory agent.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made to improve potency, selectivity, and pharmacokinetic properties. Future research on this compound may focus on exploring derivatives that enhance its bioavailability or reduce off-target effects. Additionally, computational modeling techniques such as molecular dynamics simulations can provide valuable insights into how this compound interacts with biological targets at an atomic level.

The role of advanced analytical techniques cannot be overstated in characterizing complex chemical entities like this one. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and dynamics, while mass spectrometry (MS) offers high-resolution data on molecular weight and fragmentation patterns. X-ray crystallography can further elucidate three-dimensional structures when single crystals are obtained.

In conclusion,(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}butanoic acid (CAS No. 2171194-81-1) represents a promising therapeutic agent with unique structural features that make it an attractive candidate for further research and development. Its complex architecture presents both challenges and opportunities for medicinal chemists seeking to design novel drugs with improved efficacy and safety profiles.